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Compound of Interest

Compound Name: 2-Hydrazinyl-5-nitropyridine

CAS No.: 6343-98-2

Cat. No.: B1587325 Get Quote

CAS Registry Number: 6343-98-2 Synonyms: 2-Hydrazino-5-nitropyridine; (5-Nitropyridin-2-

yl)hydrazine Molecular Formula: C₅H₆N₄O₂ Molecular Weight: 154.13 g/mol [1][2]

Part 1: Executive Summary & Hazard Architecture
This guide defines the operational safety envelope for 2-Hydrazinyl-5-nitropyridine, a high-

value heterocyclic building block used in the synthesis of energetic materials, pharmaceuticals,

and agrochemicals.

The "Internal Redox" Hazard
The primary safety concern with this compound stems from its structural duality. It possesses a

strongly reducing hydrazine moiety (–NHNH₂) and a strongly electron-withdrawing/oxidizing

nitro group (–NO₂) on the same pyridine ring.

Thermodynamic Tension: While kinetically stable at room temperature, the molecule contains

its own oxidant and fuel. Upon thermal initiation or shock, this "internal redox" system can

lead to rapid, exothermic decomposition.

Toxicological Profile: Like many hydrazine derivatives, it is a potent skin sensitizer, a

suspected carcinogen, and acutely toxic by inhalation and ingestion.

Physicochemical Safety Profile
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Property Value/Characteristic Safety Implication

Physical State
Orange/Yellow Crystalline

Solid

Dust generation risk; inhalation

hazard.

Melting Point 195–206°C (Dec.)

High Risk: Melting often

coincides with decomposition.

Do not heat neat material to

melting point.

Solubility
DMSO, DMF, Methanol

(sparingly)

Use compatible solvents for

decontamination.

Incompatibility
Strong Oxidizers, Acids, Acid

Chlorides

Contact with oxidizers (e.g.,

fuming nitric acid) may cause

immediate ignition.

Decomposition NOₓ, CO, N₂
Fire releases toxic nitrogen

oxides.

Part 2: Operational Handling Workflow (SOP)
Engineering Controls & PPE
Causality: Hydrazines are notorious for permeating standard latex gloves and causing delayed

hypersensitivity. The nitro group adds a deflagration risk.

Primary Barrier: Class II Biological Safety Cabinet (if powder) or Chemical Fume Hood with

face velocity >100 fpm.

Glove Protocol:Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Silver Shield® (Laminate) or thick Butyl Rubber for extended handling.

Standard nitrile degrades rapidly against hydrazine solutions.

Eye Protection: Chemical splash goggles + Face shield (if working with >1g or heating).
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Safe Weighing & Transfer Protocol
Objective: Minimize dust generation and static discharge.

Static Dissipation: Use an ionizing bar or anti-static gun on the weigh boat and spatula

before contact. Dry nitro-heterocycles can be static-sensitive.

Solvent Dampening: If possible, weigh the solid directly into a tared flask containing the

reaction solvent (e.g., Ethanol) to immediately suppress dust.

Tooling: Use chemically resistant plastic or stainless steel spatulas. Avoid rough ceramic

surfaces that could generate friction heat.

Reaction Setup & Heating
Critical Rule: Never heat 2-Hydrazinyl-5-nitropyridine to dryness.

Solvent Selection: Ensure the reaction solvent has a boiling point below the compound’s

decomposition temperature (<150°C recommended).

Inert Atmosphere: Run all reactions under Nitrogen or Argon. Hydrazines can air-oxidize to

form explosive azides or peroxides over time.

Blast Shielding: For reactions >5g or those involving temperatures >80°C, a polycarbonate

blast shield must be placed between the apparatus and the operator.

Part 3: Visualization of Safety Logic
Workflow: Safe Handling Lifecycle
The following diagram illustrates the decision matrix for handling this compound, emphasizing

the "Stop/Go" decision points based on scale and state.
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Start: Handling 2-Hydrazinyl-5-nitropyridine

Check Scale

< 1 gram

Small

> 1 gram or Heating

High Risk

PPE: Nitrile (Double) + Goggles
Control: Fume Hood

PPE: Silver Shield Gloves + Face Shield
Control: Blast Shield Required

Process: Weighing & Solvation

Reaction Monitoring
(Temp < 150°C)

Waste Disposal
(Segregated)

Complete

Click to download full resolution via product page

Caption: Operational logic flow distinguishing between standard bench scale and high-risk

setups requiring enhanced containment.

Part 4: Emergency Response & Decontamination
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The "Bleach Trap" (Critical Warning)
Do NOT use Bleach (Sodium Hypochlorite) indiscriminately. While bleach is often used to

quench simple hydrazine hydrate, reacting it with nitro-substituted hydrazines can be

unpredictable.

Risk: Formation of chloramines or diazonium species which may precipitate and become

shock-sensitive.

Correct Decontamination: Use a solvent-based approach first, followed by surfactant

cleaning.

Spill Cleanup Protocol
Evacuate: If dust is airborne, clear the lab for 15 minutes to allow settling/venting.

Isolate: Don full PPE (Silver Shield gloves).

Wet Method: Cover the spill with a paper towel soaked in Ethanol or Acetone. This prevents

dust and solvates the compound.

Collection: Wipe up the material.[3] Place the contaminated towels into a dedicated solid

hazardous waste container.

Final Wash: Clean the surface with a soapy water solution (surfactant) to remove residues.

Waste Disposal[4]
Stream:High Hazard Organic. Label clearly as "Toxic" and "Potential Explosive Hazard" if

dry.

Segregation: NEVER mix with oxidizing waste streams (e.g., Chromic acid, Nitric acid waste,

Peroxides).

Destruction: Professional incineration is the only recommended disposal method. Do not

attempt chemical destruction (quenching) in the lab unless strictly necessary and validated.

[4]
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Part 5: Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under inert gas (Argon/Nitrogen) if possible. The hydrazine group is

susceptible to air oxidation, turning the solid dark brown/black over time.

Container: Amber glass to protect from light. Cap must be tight to prevent moisture ingress

(hydrolysis risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587325#2-hydrazinyl-5-nitropyridine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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